Cas no 2229619-04-7 (4-(3-bromo-2,2-dimethylpropyl)-1,3,5-trimethyl-1H-pyrazole)

• Product Name: 4-(3-bromo-2,2-dimethylpropyl)-1,3,5-trimethyl-1H-pyrazole
• CAS No: 2229619-04-7
• MF: C₁₁H₁₉BrN₂
• MW: 259.185961961746
• CID: 5894558
• PubChem ID: 165707567
• Update Time: 2025-06-14

4-(3-bromo-2,2-dimethylpropyl)-1,3,5-trimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-2,2-dimethylpropyl)-1,3,5-trimethyl-1H-pyrazole
• 2229619-04-7
• EN300-1920581

• Inchi： 1S/C11H19BrN2/c1-8-10(6-11(3,4)7-12)9(2)14(5)13-8/h6-7H2,1-5H3
• InChI Key： PHXARWXAJOVFBQ-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 258.07316g/mol
• Monoisotopic Mass: 258.07316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(3-bromo-2,2-dimethylpropyl)-1,3,5-trimethyl-1H-pyrazole

Research Briefing on 4-(3-bromo-2,2-dimethylpropyl)-1,3,5-trimethyl-1H-pyrazole (CAS: 2229619-04-7)

The compound 4-(3-bromo-2,2-dimethylpropyl)-1,3,5-trimethyl-1H-pyrazole (CAS: 2229619-04-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 4-(3-bromo-2,2-dimethylpropyl)-1,3,5-trimethyl-1H-pyrazole, which serves as a key intermediate in the development of novel bioactive molecules. The bromoalkyl substituent at the 4-position of the pyrazole ring provides a reactive handle for further functionalization, enabling the construction of diverse chemical libraries. Researchers have employed palladium-catalyzed cross-coupling reactions to derivatize this compound, yielding analogs with enhanced pharmacological properties.

In vitro screening of 4-(3-bromo-2,2-dimethylpropyl)-1,3,5-trimethyl-1H-pyrazole and its derivatives has revealed promising activity against several disease-relevant targets. Notably, preliminary data suggest that this scaffold exhibits selective inhibition of protein kinases involved in inflammatory pathways, positioning it as a potential lead compound for the development of anti-inflammatory agents. Molecular docking studies have provided insights into the binding mode of this compound, revealing key interactions with the ATP-binding site of target kinases.

The pharmacokinetic profile of 4-(3-bromo-2,2-dimethylpropyl)-1,3,5-trimethyl-1H-pyrazole has been investigated in recent preclinical studies. While the compound demonstrates favorable metabolic stability in liver microsomes, its relatively high lipophilicity presents challenges for oral bioavailability. Current research efforts are focused on optimizing the physicochemical properties of this scaffold through strategic modifications of the pyrazole core and side chain functionalities.

Emerging applications of 4-(3-bromo-2,2-dimethylpropyl)-1,3,5-trimethyl-1H-pyrazole extend beyond traditional small-molecule drug discovery. Recent work has explored its utility as a chemical probe for studying protein-ligand interactions and as a building block for the synthesis of more complex pharmaceutical agents. The compound's unique combination of steric bulk and electrophilic reactivity makes it particularly valuable for fragment-based drug design approaches.

Looking forward, the research community anticipates that further investigation of 4-(3-bromo-2,2-dimethylpropyl)-1,3,5-trimethyl-1H-pyrazole will yield important insights into structure-activity relationships within this chemical class. Ongoing studies are evaluating its potential in addressing unmet medical needs, particularly in the areas of autoimmune diseases and oncology. The compound's patent status and commercial availability are also being actively monitored by pharmaceutical developers seeking to leverage its unique properties in their drug discovery programs.